Cas no 874015-38-0 ((1S)-1-(o-tolyl)propan-1-amine;hydrochloride)

(1S)-1-(o-tolyl)propan-1-amine;hydrochloride structure
874015-38-0 structure
Product Name:(1S)-1-(o-tolyl)propan-1-amine;hydrochloride
CAS No:874015-38-0
MF:C10H16ClN
MW:185.693741798401
MDL:MFCD11101155
CID:1030338
PubChem ID:11644045
Update Time:2024-10-26

(1S)-1-(o-tolyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(o-Tolyl)propan-1-amine hydrochloride
    • (1S)-1-(2-methylphenyl)propan-1-amine,hydrochloride
    • 874015-38-0
    • (1S)-1-(2-Methylphenyl)propan-1-amine--hydrogen chloride (1/1)
    • (1S)-1-(2-METHYLPHENYL)PROPYLAMINE-HCL 97+%
    • DTXSID60469912
    • CS-0456615
    • SCHEMBL20238422
    • (1S)-1-(2-methylphenyl)propan-1-amine;hydrochloride
    • (1S)-1-(2-methylphenyl)propan-1-amine Hydrochloride
    • AKOS015843948
    • MFCD11101155
    • (S)-1-(o-Tolyl)propan-1-amine HCl
    • (S)-1-(o-Tolyl)propan-1-aminehydrochloride
    • Y10722
    • (1s)-1-(2-methylphenyl)propylamine hcl
    • (1S)-1-(o-tolyl)propan-1-amine;hydrochloride
    • DS-017906
    • MDL: MFCD11101155
    • Inchi: 1S/C10H15N.ClH/c1-3-10(11)9-7-5-4-6-8(9)2;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m0./s1
    • InChI Key: ZRFSFSDKCOAXNJ-PPHPATTJSA-N
    • SMILES: Cl.N[C@@H](CC)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 185.0971272g/mol
  • Monoisotopic Mass: 185.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1S)-1-(o-tolyl)propan-1-amine;hydrochloride Pricemore >>

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(1S)-1-(o-tolyl)propan-1-amine;hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -50 - -40 °C; 1 h, -50 °C
1.2 -50 - -40 °C; 1 - 2 h, -50 - -40 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -40 °C; -40 °C → rt
1.4 Reagents: Hydrochloric acid Solvents: Isopropanol ;  1 h, rt
Reference
Reversal Diastereoselectivity Between the Organomagnesium and Organolithium Reagents on Chiral N-Tert-Butylsulfinylaldimines for the Preparation of Chiral Amines
Rajendiran, Chinnapillai; et al, Synthetic Communications, 2014, 44(20), 2936-2942

Production Method 2

Reaction Conditions
1.1 Reagents: Titanium ethoxide Solvents: Tetrahydrofuran ;  rt; reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -50 - -40 °C; 1 h, -50 °C
2.2 -50 - -40 °C; 1 - 2 h, -50 - -40 °C
2.3 Reagents: Ammonium chloride Solvents: Water ;  -40 °C; -40 °C → rt
2.4 Reagents: Hydrochloric acid Solvents: Isopropanol ;  1 h, rt
Reference
Reversal Diastereoselectivity Between the Organomagnesium and Organolithium Reagents on Chiral N-Tert-Butylsulfinylaldimines for the Preparation of Chiral Amines
Rajendiran, Chinnapillai; et al, Synthetic Communications, 2014, 44(20), 2936-2942

(1S)-1-(o-tolyl)propan-1-amine;hydrochloride Raw materials

(1S)-1-(o-tolyl)propan-1-amine;hydrochloride Preparation Products

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